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Compound of Interest

Compound Name: Diethyl iminodiacetate

Cat. No.: B1360065

An In-Depth Technical Guide to the Safety and Handling of Diethyl Iminodiacetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for diethyl iminodiacetate
(CAS No. 6290-05-7), a versatile intermediate used in the pharmaceutical and agrochemical
industries.[1] Adherence to these guidelines is crucial for ensuring a safe laboratory
environment.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. Diethyl iminodiacetate is typically a colorless to light yellow liquid.[2][3]
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Property Value Source(s)

CAS Number 6290-05-7 [415]

Molecular Formula CsH15NOa4 [61[7]

Molecular Weight 189.21 g/mol [5][6]

Appearance C.:Ieér, colorless to light yellow IR
liquid

Boiling Point 208 °C [5]

Density 1.056 g/mL at 25 °C [5]

Refractive Index

n20/D 1.435

[5]

Flash Point 113 °C (235.4 °F) - closed cup [5]
Moderately soluble in water.
Solubility Soluble in polar organic [2][8]

solvents.

Hazard Identification and GHS Classification

Diethyl iminodiacetate is classified as a hazardous chemical under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[4][9] The primary hazards are irritation to the
skin, eyes, and respiratory system.[4][6][10]

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

(Source:[4][5][6][7][9])

Signal Word:Warning[4][5][6][9]
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Hazard Pictogram:

walt text

Toxicological Information

The toxicological properties of diethyl iminodiacetate have not been fully investigated.[4] No
data is available regarding carcinogenicity, mutagenicity, teratogenicity, or endocrine-disrupting
effects.[4][7] Therefore, it should be handled with the caution appropriate for a chemical with
unknown long-term health effects.

Safe Handling and Storage Protocol

Proper handling and storage are critical to minimize exposure risk. This protocol outlines the
necessary steps for laboratory personnel.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation of vapors or mists.[4][9]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4]

Personal Protective Equipment (PPE)

Arisk assessment should always precede the handling of this chemical to ensure the
appropriate level of PPE is selected.
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Caption: Personal Protective Equipment (PPE) Selection Workflow.

+ Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[4][7]

¢ Skin Protection:

o Hand Protection: Wear chemical-resistant gloves such as nitrile rubber.[7] Always inspect
gloves before use and wash hands thoroughly after handling.[9]
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o Body Protection: Wear a laboratory coat to prevent skin exposure.[7]

o Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required.[4][7] For large spills or in poorly ventilated
areas, use a NIOSH/MSHA-approved respirator.[7]

Hygiene Measures

e Avoid contact with skin, eyes, and clothing.[9]
o Do not breathe mist, vapors, or spray.[4]

o Wash hands thoroughly after handling the chemical and before eating, drinking, or smoking.

[71°]

o Contaminated clothing should be removed and washed before reuse.[9]

Storage Conditions

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[7][9]
o Store locked up.[4]

o Keep away from heat, sparks, and open flames.

e Incompatible Materials: Strong oxidizing agents.[4]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure. Ensure all personnel
are familiar with these procedures and the location of emergency equipment.
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Exposure Event Occurs

Identify Exposure Route
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1. Move to fresh air.
2. If not breathing, give artificial respiration.
3. Keep warm and at rest.

1. Immediately remove contaminated clothing.

1. Clean mouth with water.
2. Wash off with plenty of soap and water.

2. Remove contact lenses, if present and easy to do. 2. Do NOT induce vomiting.

3. Continue rinsing.

1. Rinse cautiously with water for at least 15 minutes. ’

If irritation pccurs If irritation persists
A

Seek Immediate Medical Attention g

Click to download full resolution via product page

Caption: Emergency First Aid Protocol for Exposure.

 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[4][9] If the person is not breathing, provide artificial respiration.[4]
Seek immediate medical attention.[4]

o Skin Contact: Immediately take off all contaminated clothing.[9] Wash the affected area with
plenty of soap and water.[4][9] If skin irritation occurs, get medical advice/attention.[9]

o Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15 minutes,
also under the eyelids.[4][9] Remove contact lenses if present and easy to do so, and
continue rinsing.[9] If eye irritation persists, seek medical attention.[9]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1360065?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Ingestion: Clean the mouth with water.[4] Do not induce vomiting.[11] Seek medical
attention.[4][9]

Note to Physician: Treat symptomatically.[7][12]

Accidental Release and Spill Management Protocol

This protocol provides a systematic approach to safely managing a spill of diethyl
iminodiacetate.

Immediate Actions

o Evacuate non-essential personnel from the spill area.
o Ensure adequate ventilation.

» Wear the appropriate PPE as outlined in Section 4.2, including respiratory protection if
ventilation is inadequate.

Containment and Clean-up

o Prevent the spill from entering drains or waterways.[9]

o Absorb the spill using an inert, non-combustible material such as sand, silica gel, acid binder,
universal binder, or sawdust.[4][7]

o Collect the absorbed material and place it into a suitable, labeled, and closed container for
disposal.[4][7]

e Clean the spill area thoroughly with soap and water.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.[7][9]

e Special Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[7]
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e Hazardous Combustion Products: Nitrogen oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO2).[4][7]

o Advice for Firefighters: As in any chemical fire, wear a self-contained breathing apparatus
(SCBA) with a full facepiece operated in pressure-demand or other positive pressure mode,
and full protective gear.[4][7]

Disposal Protocol

Chemical waste must be disposed of in accordance with all local, regional, and national
regulations.

» Waste Identification: Diethyl iminodiacetate waste should be classified as hazardous
chemical waste.

» Containerization: Collect waste material in a clearly labeled, sealed, and appropriate
container. Do not mix with other waste streams unless compatibility is confirmed.

» Consultation: Contact your institution's Environmental Health and Safety (EHS) office for
specific guidance on disposal procedures. Chemical waste generators are responsible for
ensuring complete and accurate classification of waste.[4]

o Disposal: Arrange for pickup and disposal by a licensed waste disposal company.[9] Do not
empty into drains.[4]

The workflow for proper chemical handling, from acquisition to disposal, is a critical component
of laboratory safety.

Planning & Procurement Use & Handling Waste Management

. . Collect Waste in
Procure Chemical Receiving & Safe Storage [l Labeled Container

Safe Handling in Lab

Dispose via EHS/
(Use PPE & Eng. Controls)

Licensed Contractor

Review SDS & Assess Risks }»—»

Click to download full resolution via product page

Caption: General Laboratory Chemical Handling Lifecycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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